Cas no 15243-48-8 (Cesium;lead(2+);tribromide)

• Product Name: Cesium;lead(2+);tribromide
• CAS No: 15243-48-8
• MF: Br₃CsPb
• MW: 579.817451477051
• MDL: MFCD32062877
• CID: 4537710
• PubChem ID: 138112985
• Update Time: 2026-04-09

Cesium;lead(2+);tribromide Chemical and Physical Properties

Names and Identifiers

• Cesium, (tribromoplumbyl)- (9CI)
• Cesium Lead Tribromide
• Cesium;lead(2+);tribromide
• DTXSID901047973
• SCHEMBL18441988
• C3569
• 835-536-1
• cesium;plumbous;tribromide
• cesium;lead(2+);tribromide
• RefChem:575263
• DTXCID401529603
• CesiumLeadTribromide
• 15243-48-8

• MDL： MFCD32062877
• Inchi： 1S/3BrH.Cs.Pb/h3*1H;;/q;;;+1;+2/p-3
• InChI Key： SDUQQTUFOHZBMY-UHFFFAOYSA-K
• SMILES： [Pb+2].[Cs+].[Br-].[Br-].[Br-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 555°C(lit.)
• λmax: 533(neat)(lit.)

Cesium;lead(2+);tribromide Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H331-H350-H360-H373-H410
• Warning Statement： P201-P202-P260-P264-P270-P271-P273-P280-P301+P310+P330-P304+P340+P311-P308+P313-P391-P403+P233-P405-P501
• PackingGroup：III

Additional information on Cesium;lead(2+);tribromide

Comprehensive Analysis of Cesium;lead(2+);tribromide (CAS No. 15243-48-8) and Its Applications

Cesium;lead(2+);tribromide (CAS No. 15243-48-8) is a ternary inorganic compound that has garnered significant attention in recent years due to its unique optoelectronic properties. This compound, which combines cesium, lead, and bromine, is part of the broader family of halide perovskites, a class of materials that has revolutionized the field of photovoltaics and light-emitting devices. Researchers and industries alike are increasingly interested in its potential applications, particularly in solar cells, LEDs, and radiation detectors.

The chemical formula of Cesium;lead(2+);tribromide is often represented as CsPbBr₃, highlighting its perovskite crystal structure. This structure is known for its high charge carrier mobility and excellent light absorption properties, making it a promising candidate for next-generation renewable energy technologies. Recent studies have shown that CsPbBr₃ exhibits remarkable thermal stability and photoluminescence quantum yield, which are critical for commercial applications.

One of the most searched topics related to Cesium;lead(2+);tribromide is its role in perovskite solar cells. Users often inquire about its efficiency compared to traditional silicon-based solar cells. Current research indicates that CsPbBr₃-based solar cells can achieve power conversion efficiencies exceeding 20%, rivaling conventional technologies. Additionally, its low-cost synthesis and solution processability make it an attractive alternative for large-scale manufacturing.

Another area of interest is the use of Cesium;lead(2+);tribromide in light-emitting diodes (LEDs). The compound's ability to emit bright, narrow-bandwidth light has positioned it as a key material for high-color-purity displays and lighting solutions. Frequently asked questions include its stability under operational conditions and methods to enhance its lifespan. Advances in encapsulation techniques and compositional engineering have significantly improved its durability, addressing these concerns.

Beyond optoelectronics, Cesium;lead(2+);tribromide is also explored for radiation detection. Its high atomic number constituents (cesium and lead) enable efficient gamma-ray and X-ray detection, a feature highly sought after in medical imaging and security screening. Users often search for comparisons with other scintillator materials like sodium iodide or bismuth germanate, where CsPbBr₃ stands out due to its superior energy resolution and fast decay times.

The environmental impact of Cesium;lead(2+);tribromide is another hot topic. While the presence of lead raises concerns about toxicity, researchers are actively developing lead-free alternatives and recycling protocols to mitigate risks. Searches often focus on the latest breakthroughs in eco-friendly perovskites or encapsulation methods to prevent lead leakage. These efforts align with global sustainability goals and regulatory requirements.

In summary, Cesium;lead(2+);tribromide (CAS No. 15243-48-8) is a versatile material with transformative potential across multiple industries. Its optoelectronic excellence, coupled with ongoing research to address challenges, ensures its place at the forefront of modern material science. As interest grows, so does the need for clear, accurate information—making this compound a recurring subject in scientific and industrial discourse.